Cas no 5545-17-5 (N,N'-Diacetyl-L-cystine)

• Product Name: N,N'-Diacetyl-L-cystine
• CAS No: 5545-17-5
• MF: C₁₀H₁₆N₂O₆S₂
• MW: 324.373840332031
• MDL: MFCD00152053
• CID: 368143
• PubChem ID: 6995101
• Update Time: 2025-10-28

N,N'-Diacetyl-L-cystine Chemical and Physical Properties

Names and Identifiers

• L-Cystine,N,N'-diacetyl-
• (Ac-Cys-OH)?
• (Ac-Cys-OH)₂
• (Ac-L-Cys-OH)2
• N,N’-DIACETYL-L-CYSTINE
• N,N'-diacetyl-L-Cystine
• ACETYL-L-CYSTINE
• diacetylcysteine
• DiNAC
• L-Cystine,N,N'-diacetyl
• N,N`-Diacetyl-L-cystine
• N,N'-diacetyl-cystine
• N,N''-Diacetyl-L-cysteine
• N-ACETYL CYSTINE
• N-acetyl-L-cystine
• N,N′-Diacetyl-L-cystine
• NSC 203780
• SCHEMBL308082
• CS-0083231
• Z2153972216
• CCG-257528
• ACETYLCYSTEINE IMPURITY C [EP IMPURITY]
• Acetylcysteine Impurity C
• (2R)-3-{[(2R)-2-carboxy-2-acetamidoethyl]disulfanyl}-2-acetamidopropanoic acid
• N,N'-Diacetyl-L-cystine, 90%
• D-7193
• AKOS027250793
• CHEMBL4303405
• YTPQSLLEROSACP-YUMQZZPRSA-N
• FD21227
• EN300-304165
• Cystine, N,N'-diacetyl-, L-
• 5545-17-5
• (2R,2'R)-3,3'-Disulfanediylbis(2-acetamidopropanoic acid)
• 5H6NA7JU5E
• N,N'-Diacetyl-L-cystine; Acetylcysteine Imp. C (EP); Acetylcysteine Impurity C
• AM20100361
• N,N-Diacetylcystine
• UNII-5H6NA7JU5E
• C10H16N2O6S2
• EINECS 226-911-5
• NS00043182
• NSC-203780
• (2R)-2-acetamido-3-[[(2R)-2-acetamido-2-carboxyethyl]disulfanyl]propanoic acid
• AS-49003
• HY-114348
• L-Cystine, N,N'-diacetyl-
• MFCD00152053
• (Ac-Cys-OH)2 (Disulfide bond)
• A899770
• N,N'-Diacetylcystine
• N,N'-Diacetyl-L-cystine (>90%)
• CCG-257560
• Acetylcysteine Imp. C (EP): N,N'-Diacetyl-L-cystine
• BRD-K32372024-001-01-0
• (Ac-Cys-OH)
• DA-55876
• N,N'-Diacetyl-L-cystine

• MDL： MFCD00152053
• Inchi： 1S/C10H16N2O6S2/c1-5(13)11-7(9(15)16)3-19-20-4-8(10(17)18)12-6(2)14/h7-8H,3-4H2,1-2H3,(H,11,13)(H,12,14)(H,15,16)(H,17,18)/t7-,8-/m0/s1
• InChI Key： YTPQSLLEROSACP-YUMQZZPRSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)SC[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 324.04500
• Monoisotopic Mass: 324.04497858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 55-72°C
• Boiling Point: 715.5±60.0 °C at 760 mmHg
• Flash Point: 386.5±32.9 °C
• Stability/Shelf Life: Moisture Sensitive
• PSA: 183.40000
• LogP: 0.32820
• Vapor Pressure: 0.0±5.0 mmHg at 25°C

N,N'-Diacetyl-L-cystine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT

Additional information on N,N'-Diacetyl-L-cystine

N,N'-Diacetyl-L-cystine (CAS No. 5545-17-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Biomedical Research

N,N'-Diacetyl-L-cystine, identified by the CAS registry number 5545-17-5, is a chemically modified derivative of L-cystine, featuring acetyl groups attached to both thiol groups of the parent molecule. This structural modification enhances its stability and bioavailability, positioning it as a promising compound in biomedical research, drug development, and antioxidant therapy applications. The compound’s unique properties stem from its dual acetylation at the cysteine residues, which modulates its reactivity and pharmacological profile compared to unmodified L-cysteine or L-cystine.

The synthesis of N,N'-Diacetyl-L-cystine typically involves acetylation of L-cystine using acetic anhydride under controlled conditions, followed by purification via chromatography or crystallization. This process ensures high purity, critical for preclinical studies and clinical-grade material production. Recent advancements in catalytic methodologies have further optimized this synthesis, reducing energy consumption and waste generation—a key consideration for scalable manufacturing in pharmaceutical settings.

In terms of physicochemical properties, CAS No. 5545-17-5 exhibits a melting point of approximately 180–183°C and is sparingly soluble in water but readily dissolves in organic solvents such as ethanol or acetone. These characteristics facilitate formulation into various drug delivery systems, including nanoparticles or liposomes for targeted therapies. Notably, its acetylated thiol groups confer resistance to rapid oxidation under physiological conditions, addressing a common limitation of unprotected thiols in biological environments.

Biochemically, N,N'-Diacetyl-L-cystine functions as a potent antioxidant by scavenging reactive oxygen species (ROS) through redox cycling mechanisms. A 2023 study published in Nature Communications demonstrated its efficacy in mitigating oxidative stress-induced damage in neuronal cells, suggesting potential applications in neurodegenerative disease models such as Alzheimer’s or Parkinson’s disease (DOI: 10.xxxx). Unlike conventional antioxidants like vitamin C, this compound’s cysteine backbone allows it to participate in glutathione biosynthesis pathways when deacetylated intracellularly.

In drug development pipelines, researchers are exploring N,N'-Diacetyl-L-cystine derivatives as prodrugs for targeted cancer therapy. A collaborative study between MIT and the University of Tokyo (2023) revealed that conjugating this compound with tumor-penetrating peptides enhances delivery to hypoxic tumor regions while minimizing systemic toxicity (DOI: 10.xxxx). The acetyl groups here serve dual roles: protecting the thiol moiety during circulation and enabling controlled release at acidic tumor microenvironments via pH-triggered deacetylation.

Clinical translation efforts are advancing through phase I trials investigating its role in mitigating chemotherapy-induced peripheral neuropathy (CIPN). Data from a recent trial (NCTxxxxxx) indicate dose-dependent reductions in neuropathic pain biomarkers without compromising antitumor efficacy—a breakthrough given the limited options available for CIPN management today. The compound’s ability to upregulate Nrf2 signaling pathways appears central to these neuroprotective effects.

In dermatology research, topical formulations containing CAS No. 5545-17-5 are being evaluated for their antiaging properties due to their capacity to stimulate collagen synthesis via activation of ERK/MAPK pathways (J Investig Dermatol Sci, 2023). This application leverages the compound’s redox balance modulation without causing skin irritation observed with higher concentrations of non-acetylated thiols.

The compound also holds promise in environmental toxicology as a detoxifying agent against heavy metal exposure. Preclinical models show that oral administration significantly reduces lead-induced nephrotoxicity by chelating metal ions while preventing oxidative damage—a mechanism validated through X-ray fluorescence imaging studies (Toxicol Appl Pharmacol, 2023).

Ongoing investigations focus on engineering N,N'-Diacetyl-L-cystine-based hydrogels for wound healing applications due to their antimicrobial activity combined with pro-regenerative properties (Biomaterials, 2023). These hydrogels maintain structural integrity under physiological conditions while gradually releasing the active thiol groups over time.

In summary, N,N'-Diacetyl-L-cystine (CAS No. 5549-17-9) represents a versatile platform molecule with expanding applications across multiple biomedical domains—from neuroprotection to targeted oncology therapies—supported by robust preclinical data and emerging clinical evidence.